4-(4-Bromophenoxy)benzaldehyde

Specification

• CAS No.: 69240-56-8
• Molecular Formula: C13H9BrO2
• Molecular Weight: 277.11 g/mol
• IUPAC Name: 4-(4-bromophenoxy)benzaldehyde
• Standard InChI: InChI=1S/C13H9BrO2/c14-11-3-7-13(8-4-11)16-12-5-1-10(9-15)2-6-12/h1-9H
• Standard InChI Key: WMDDJOBNAOVSLP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C=O)OC2=CC=C(C=C2)Br
• Canonical SMILES: C1=CC(=CC=C1C=O)OC2=CC=C(C=C2)Br

Introduction

4-(4-Bromophenoxy)benzaldehyde is a chemical compound with the CAS number 69240-56-8. It is a derivative of benzaldehyde, where a bromophenoxy group is attached to the benzene ring. This compound is often used in organic synthesis due to its unique structural properties, which make it a valuable intermediate in the production of various pharmaceuticals and other organic compounds.

Safety and Handling

This compound is classified as an environmentally hazardous substance, solid, n.o.s. (not otherwise specified) under transport regulations such as ADR/RID, IMDG, and IATA. It requires careful handling to avoid exposure, as intense or continued exposure could cause temporary incapacitation or possible residual injury. Safety measures include avoiding inhalation of dusts, ensuring adequate ventilation, and wearing protective clothing and eye protection.

Safety Precautions Table

Precaution	Description
Inhalation	Avoid inhalation of dusts
Ventilation	Ensure adequate ventilation
Protective Gear	Wear protective clothing and eye protection
Storage	Store tightly closed, dry, under inert gas

Environmental Impact

4-(4-Bromophenoxy)benzaldehyde is considered an environmentally hazardous substance. It should not be allowed to enter drains, and spills must be collected and disposed of properly. The compound does not contain components that are persistent, bioaccumulative, and toxic (PBT) or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.

Applications and Synthesis

While specific applications of 4-(4-Bromophenoxy)benzaldehyde are not widely detailed in available literature, compounds with similar structures are often used in the synthesis of pharmaceuticals and other organic materials. The bromophenoxy group can be a versatile building block for further chemical modifications.